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Compound of Interest

Compound Name: 3,5-Diaminobenzoic acid

Cat. No.: B042222 Get Quote

Researchers and scientists in drug development must prioritize safety when handling chemical

compounds. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of 3,5-Diaminobenzoic acid, ensuring a secure laboratory

environment.

Chemical Profile:

Name: 3,5-Diaminobenzoic acid

CAS Number: 535-87-5

Molecular Formula: C₇H₈N₂O₂

Appearance: White to brown solid powder.[1]

Hazard Identification: 3,5-Diaminobenzoic acid is considered a hazardous substance.[2] It

can cause skin and eye irritation, and may lead to respiratory irritation.[1][3] Ingestion may be

harmful.[2] It is important to avoid creating dust, as it can form explosive mixtures with air.[2]

Personal Protective Equipment (PPE)
A crucial first line of defense against chemical exposure is the correct use of Personal

Protective Equipment (PPE). The following table summarizes the recommended PPE for

handling 3,5-Diaminobenzoic acid.
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PPE Category Recommended Equipment Specifications

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[4]

Skin Protection Chemical Resistant Gloves

Wear protective gloves.[1] Use

proper glove removal

technique to avoid skin

contact.[5]

Protective Clothing

Wear suitable protective

clothing.[1] This includes a lab

coat, and for larger quantities,

fire/flame resistant and

impervious clothing may be

necessary.[4]

Respiratory Protection Approved Mask/Respirator

In well-ventilated areas, a

NIOSH-approved mask is

recommended.[1] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator should be used.[4]

Handling and Storage
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.
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Aspect Procedure

Handling

Handle in a well-ventilated place.[4] Avoid

contact with skin and eyes.[2] Avoid breathing

dust.[1] Wash hands thoroughly after handling.

[1]

Storage

Store in a cool, well-ventilated place in the

original container.[1] Keep the container tightly

closed.[1] Store away from strong acids, strong

bases, sources of ignition, and direct sunlight.[1]

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is vital.

Situation First Aid / Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek medical

advice.[1]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash skin with plenty of soap and water.[1] If

skin irritation occurs, get medical advice.[1]

Inhalation

Remove to fresh air and keep at rest in a

position comfortable for breathing.[1] If you feel

unwell, call a POISON CENTER or doctor.[1]

Ingestion
Do NOT induce vomiting.[1] Rinse mouth with

water.[5] Obtain emergency medical attention.[1]

Spill

Remove all ignition sources.[2] Use dry clean-up

procedures and avoid generating dust.[2]

Collect the material in a suitable, labeled

container for waste disposal.[2]
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Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[2] Dispose

of this material and its container to a hazardous or special waste collection point.[1] Puncture

containers to prevent re-use.[2]

Experimental Workflow & Emergency Protocols
To further clarify the necessary procedures, the following diagrams illustrate the standard

workflow for handling 3,5-Diaminobenzoic acid and the appropriate response to a spill.
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Standard Handling Workflow for 3,5-Diaminobenzoic Acid

Preparation

Handling
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Don PPE
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Weigh Compound

Safe to Proceed

Perform Experiment

In Fume Hood

Decontaminate Workspace

Experiment Complete

Dispose of Waste

Doff PPE

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 3,5-Diaminobenzoic Acid.
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Emergency Spill Response for 3,5-Diaminobenzoic Acid

Spill Occurs

Containment & Cleanup

Disposal
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Remove Ignition Sources

Evacuate if Necessary

Ventilate Area

Use Dry Cleanup

Collect in Labeled Container

Dispose as Hazardous Waste
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Caption: Emergency Response Protocol for a 3,5-Diaminobenzoic Acid Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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